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Compound of Interest

Compound Name: Carbonic anhydrase inhibitor 21

Cat. No.: B12375287 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Carbonic Anhydrase Inhibitor 21. The following

procedures are based on general safety protocols for enzyme inhibitors and powdered

chemical compounds. Always consult the specific Safety Data Sheet (SDS) for the compound

you are using for definitive safety information.

Immediate Safety Protocols
When handling Carbonic Anhydrase Inhibitor 21, it is imperative to prevent inhalation of dust

and to avoid direct contact with skin and eyes.[1][2][3] In case of exposure, follow these first aid

measures:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration and seek

immediate medical attention.[4][5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[2][5] Remove contaminated

clothing.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4][5]

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.[4][5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is essential to minimize exposure and

ensure personal safety.[6] The following table summarizes the recommended PPE for handling

Carbonic Anhydrase Inhibitor 21, particularly in powder form.

PPE Category Item
Standard/Specificat
ion

Purpose

Hand Protection
Nitrile or Neoprene

gloves

ASTM D6978 or

equivalent

Prevents skin contact.

[7]

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1
Protects eyes from

dust and splashes.[6]

Body Protection
Laboratory coat or

disposable gown

Polyethylene-coated

polypropylene or

similar

Protects skin and

clothing from

contamination.[7]

Respiratory Protection
N95 or N100 NIOSH-

approved respirator
NIOSH-approved

Prevents inhalation of

airborne particles.[1]

[7]
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Operational Plan: Handling and Weighing
To minimize the generation of airborne dust, careful handling of powdered Carbonic
Anhydrase Inhibitor 21 is crucial.

Preparation: Ensure a designated workspace, preferably within a chemical fume hood or an

area with localized exhaust ventilation, is clean and uncluttered.

Weighing:

Use a balance with a draft shield.

Handle the container carefully to avoid creating dust clouds. When opening, slightly loosen

the cap first to allow any pressure to equalize.[4]

Use spatulas and other tools gently.

Post-Handling:

Clean all equipment that has come into contact with the inhibitor immediately after use.

Water is typically sufficient, but a solvent like ethanol may be used for viscous materials.[8]

Wipe down the work surface with a damp cloth to collect any residual dust.

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure laboratory safety.

Waste Collection:

Collect all disposable materials that have come into contact with Carbonic Anhydrase
Inhibitor 21 (e.g., gloves, weighing paper, pipette tips) in a designated, sealed waste

container.

Unused or waste quantities of the inhibitor should be collected in a clearly labeled, sealed

container.
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Waste Disposal:

Dispose of the chemical waste through your institution's hazardous waste management

program.

Do not dispose of the inhibitor down the drain unless specifically permitted by your

institution's safety office and local regulations.[8] Liquid waste disposal via the sink can

generate aerosols.[8]
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Workflow for Handling Carbonic Anhydrase Inhibitor 21
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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